Cas no 440659-94-9 (bis(1,1-Dimethyldecyl) Disulfide)

• Product Name: bis(1,1-Dimethyldecyl) Disulfide
• CAS No: 440659-94-9
• MF: C₂₄H₅₀S₂
• MW: 402.783805370331
• CID: 5730688
• Update Time: 2025-09-28

bis(1,1-Dimethyldecyl) Disulfide Chemical and Physical Properties

Names and Identifiers

• Disulfide, di-tert-dodecyl
• SCHEMBL728106
• Bis(2-methylundecan-2-yl) disulphide
• LEDIWWJKWAMGLD-UHFFFAOYSA-N
• ditertiarydodecyldisulfide
• 2-methyl-2-(2-methylundecan-2-yldisulfanyl)undecane
• Disulfide,di-tert-dodecyl
• 2-Methyl-2-[(2-methylundecan-2-yl)disulphanyl]undecane
• 2-methyl-2-[(2-methylundecan-2-yl)disulfanyl]undecane
• 440659-94-9
• Di-tert-dodecyl disulphide
• DTXSID8067313
• D0447
• di-t-dodecyl disulfide
• Di-tert-dodecyl disulfide
• 1,2-Bis(2-methylundecan-2-yl)disulfane
• CHEBI:84283
• EINECS 248-468-7
• MFCD00059944
• FT-0747279
• Ditertiarydodecyldisulphide
• bis(2-methylundecan-2-yl) disulfide
• tert-Dodecyl Disulfide
• A819904
• D89655
• Q27157647
• 27458-90-8
• bis(1,1-Dimethyldecyl) Disulfide

• MDL： MFCD00059944
• Inchi： 1S/C24H50S2/c1-7-9-11-13-15-17-19-21-23(3,4)25-26-24(5,6)22-20-18-16-14-12-10-8-2/h7-22H2,1-6H3
• InChI Key： LEDIWWJKWAMGLD-UHFFFAOYSA-N
• SMILES： S(C(C)(C)CCCCCCCCC)SC(C)(C)CCCCCCCCC

Computed Properties

• Exact Mass: 402.33539394g/mol
• Monoisotopic Mass: 402.33539394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 19
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.1
• Topological Polar Surface Area: 50.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organic disulfides Dialkyldisulfides

Additional information on bis(1,1-Dimethyldecyl) Disulfide

Research Brief on bis(1,1-Dimethyldecyl) Disulfide (CAS: 440659-94-9) in Chemical Biology and Pharmaceutical Applications

bis(1,1-Dimethyldecyl) Disulfide (CAS: 440659-94-9) is a synthetic organic compound belonging to the class of dialkyl disulfides, characterized by its unique branched alkyl chains. Recent studies have highlighted its potential in chemical biology and pharmaceutical research, particularly in drug delivery systems, antimicrobial applications, and as a building block for advanced materials. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and emerging applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of bis(1,1-Dimethyldecyl) Disulfide in enhancing the permeability of lipid bilayers, a critical factor in drug delivery. The research demonstrated that the compound's branched structure facilitates the formation of transient pores in cell membranes, thereby improving the uptake of hydrophobic therapeutics. This property is particularly promising for the delivery of anticancer agents, where bioavailability remains a significant challenge.

In antimicrobial research, bis(1,1-Dimethyldecyl) Disulfide has shown potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). A 2024 study in ACS Infectious Diseases revealed that the compound disrupts bacterial cell membranes by integrating into lipid bilayers and inducing oxidative stress. These findings suggest its potential as a novel antimicrobial agent, especially in the context of rising antibiotic resistance.

Beyond biomedical applications, bis(1,1-Dimethyldecyl) Disulfide has garnered attention in materials science. Researchers at MIT recently reported its use as a crosslinking agent in self-healing polymers. The disulfide bonds in the compound enable dynamic covalent chemistry, allowing the polymer to repair itself under mild conditions. This innovation could revolutionize the development of durable coatings and biomedical implants.

Despite these advancements, challenges remain in the scalable synthesis and stability of bis(1,1-Dimethyldecyl) Disulfide. A 2023 review in Chemical Reviews emphasized the need for greener synthetic routes to minimize environmental impact. Additionally, further in vivo studies are required to assess its safety profile for pharmaceutical applications. Nevertheless, the compound's versatility positions it as a valuable tool in interdisciplinary research.

In conclusion, bis(1,1-Dimethyldecyl) Disulfide (CAS: 440659-94-9) represents a promising candidate for diverse applications in chemical biology and pharmaceuticals. Its unique properties, including membrane permeability enhancement, antimicrobial activity, and dynamic covalent bonding, underscore its potential to address critical challenges in drug delivery, infection control, and materials science. Future research should focus on optimizing its synthesis and expanding its therapeutic and industrial applications.